ethyl 2-({[(2-furylmethyl)amino]carbonothioyl}amino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(furan-2-ylmethylcarbamothioylamino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H24N2O3S2/c1-2-23-18(22)16-14-9-5-3-4-6-10-15(14)26-17(16)21-19(25)20-12-13-8-7-11-24-13/h7-8,11H,2-6,9-10,12H2,1H3,(H2,20,21,25)
• InChI Key: UEOLLEOYVUBDSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCCC2)NC(=S)NCC3=CC=CO3
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol

Description

Ethyl 2-({[(2-furylmethyl)amino]carbonothioyl}amino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H24N2O3S2 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.12283498 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

Organocatalyzed Aqueous Conditions for Gewald Reaction : A facile four-component Gewald reaction under organocatalyzed aqueous conditions involving ethyl cyanoacetate, an α-methylene carbonyl compound, a primary or a secondary amine, and elemental sulfur leads to the efficient formation of 2-amino-3-carboxamide derivatives of thiophene at room temperature. This synthesis approach precipitates the products from the reaction mixtures, simplifying their extraction via filtration and recrystallization from ethyl acetate/hexanes (Abaee & Cheraghi, 2013).

Biological Activity and Potential Applications

Antimicrobial and Antioxidant Properties : The synthesis of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and their evaluation for antimicrobial and antioxidant activities reveal that certain synthesized compounds exhibit excellent antibacterial and antifungal properties. These findings suggest potential applications in developing new pharmaceutical agents (Raghavendra et al., 2016).

Anticancer Agents : A study on novel thiophene and benzothiophene derivatives aimed at producing cyclized systems with anti-proliferative activity identified several compounds with significant activity against tumor cell lines, indicating their potential as anticancer agents (Mohareb, Abdallah, Helal, & Shaloof, 2016).